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Compound of Interest

Compound Name:

Cat. No.:

5-Ethylisoquinolin-8-amine

B13260740

Get Quote

Substance Identity & Structural Architecture[3]

5-Ethylisoquinolin-8-amine is a specialized heteroaromatic building block belonging to the

isoquinoline class.[1][2][3] It is characterized by an isoquinoline core substituted with an ethyl

group at the C5 position and a primary amine at the C8 position. This specific substitution

pattern renders it a "privileged scaffold" in medicinal chemistry, particularly for the design of

kinase inhibitors (e.g., ROCK, PKA) where the C8-amine serves as a critical hydrogen bond

donor in the ATP-binding pocket.

Chemical Identifiers
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Property Specification

IUPAC Name 5-ethylisoquinolin-8-amine

CAS Registry Number 54415-51-9

Molecular Formula Ci11H12N2

Molecular Weight 172.23 g/mol

Canonical SMILES CCC1=C2C=CN=CC2=C(N)C=C1
InChl Key Derived from structure
Appearance Pale yellow to brown solid
Solubility Soluble in DMSO, Methanol, DCM

Structural Logic & Numbering

The isoquinoline ring system is numbered starting from the carbon adjacent to the nitrogen
atom in the pyridine ring (position 1), with the nitrogen at position 2. The numbering continues
around the benzene ring.

o Position 5 (Ethyl): Located on the benzene ring, adjacent to the bridgehead carbon C4a. This
position is sterically significant, often occupying hydrophobic pockets in protein targets.

o Position 8 (Amine): Located on the benzene ring, adjacent to the bridgehead carbon C8a
and spatially close to C1. This position is electronically coupled to the pyridine nitrogen,
influencing the basicity and tautomeric properties of the system.

Synthetic Methodology (Expert Protocol)

Synthesis of 5,8-disubstituted isoquinolines is historically challenging due to the lack of
regioselectivity in electrophilic aromatic substitutions (SEAr). Direct nitration of isoquinoline
yields a mixture of 5-nitro and 8-nitro isomers (approx. 9:1 ratio), making isolation of specific
derivatives difficult.[1][2]

To ensure scientific integrity and high purity, the recommended protocol utilizes a regioselective
approach starting from 5-bromoisoquinoline. This route leverages the bromine atom as a
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blocking group and a handle for cross-coupling, ensuring the ethyl group is installed exclusively
at C5.

Validated Synthetic Pathway

 Nitration: Nitration of 5-bromoisoquinoline directs the nitro group primarily to the C8 position
due to the directing effects of the bromine (weakly deactivating, ortho/para directing) and the
protonated isoquinolinium core (meta directing).

e Suzuki-Miyaura Coupling: Palladium-catalyzed cross-coupling of the C5-bromide with
ethylboronic acid installs the ethyl chain.[1][2]

e Reduction: Chemoselective reduction of the nitro group yields the final amine.

Step-by-Step Protocol
Step 1: Regioselective Nitration[1][2]

e Reagents: 5-Bromoisoquinoline, KNOs, H2SOa.

e Procedure: Dissolve 5-bromoisoquinoline in conc. H2SOa4 at 0°C. Add KNOs portion-wise.
Allow to warm to RT and stir for 12h. Pour onto ice, neutralize with NH4OH.

e Outcome: Precipitate is primarily 5-bromo-8-nitroisoquinoline.[1][2] Recrystallize from
ethanol to remove isomers.

Step 2: C5-Ethyl Installation (Suzuki Coupling)[1][2]

e Reagents: 5-Bromo-8-nitroisoquinoline, Ethylboronic acid, Pd(dppf)Clz, K2COs,
Dioxane/Water (4:1).

e Procedure: Degas solvents. Combine reagents under Argon atmosphere. Heat to 90°C for
16h.

o Workup: Extract with EtOAc, wash with brine, dry over Na=SOa. Purify via flash
chromatography (Hexane/EtOAC).

e Mechanism: The oxidative addition of Pd(0) occurs selectively at the C-Br bond.[2] The nitro
group remains intact.
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Step 3: Nitro Reduction[1][2]
¢ Reagents: 5-Ethyl-8-nitroisoquinoline, Iron powder (Fe), NH4Cl, Ethanol/Water.[1][2]

o Procedure: Reflux the mixture for 4h. The iron-mediated reduction is mild and avoids
reducing the isoquinoline ring itself (unlike catalytic hydrogenation which might partially
reduce the pyridine ring).

 Purification: Filter through Celite. Concentrate and recrystallize.

Reaction Visualization

KNO3, H2S04 EtB(OH)2, Pd(dppf)CI2 Fe, NH4CI

5-Bromoisoquinoline M)—b 5-Bromo-8-nitroisoquinoline Suzuki Couplin 5-Ethyl-8-nitroisoquinoline M‘)—» 5-Ethylisoquinolin-8-amine

Click to download full resolution via product page

Caption: Figure 1. Regioselective synthesis of 5-ethylisoquinolin-8-amine via brominated
intermediate.

Analytical Characterization

To validate the identity of the synthesized compound, the following analytical signatures must
be confirmed.
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Technique

Expected Signature

Diagnostic Interpretation

1H NMR (400 MHz, DMSO-de)

3 1.25 (t, 3H), 2.95 (q, 2H)

Characteristic triplet and
quartet of the Ethyl group at
C5.[1][2]

59.2 (s, 1H, H-1)

Highly deshielded singlet for
the proton adjacent to Nitrogen
(C1).

5 6.8 - 7.5 (m, Ar-H)

Aromatic protons showing
ortho-coupling patterns (d, J =
8 Hz) for the benzene ring
protons (H6, H7).[2]

0 5.8 (br s, 2H)

Broad singlet corresponding to
the NH:z protons
(exchangeable with D20).

LC-MS (ESI+)

m/z = 173.1 [M+H]*

Protonated molecular ion peak
confirming MW of 172.[1][2]23.

IR Spectroscopy

3300-3400 cm~?

Primary amine N-H stretching
doublets.[1][2][4]

Applications in Drug Development[5][7][8][9][10][11]

5-Ethylisoquinolin-8-amine is not merely a chemical curiosity; it is a functional intermediate

for high-value therapeutics.[1][2]

Kinase Inhibition (ROCK/PKA)

The isoquinoline scaffold is the pharmacophore for Fasudil and Ripasudil, both Rho-associated

protein kinase (ROCK) inhibitors used for treating cerebral vasospasm and glaucoma.

e Mechanism: The isoquinoline nitrogen (N2) and the exocyclic amine (N8) mimic the adenine

ring of ATP, forming hydrogen bonds with the hinge region of the kinase.

» Role of 5-Ethyl: Substituents at the 5-position extend into the hydrophobic back-pocket of the

enzyme, improving selectivity over other AGC kinases (like PKA or PKC).[1][2]
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Biological Pathway Interaction

The inhibition of ROCK by 5-ethylisoquinolin-8-amine derivatives impacts the
phosphorylation of Myosin Light Chain (MLC), leading to smooth muscle relaxation.[1][2][4]
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Caption: Figure 2. Mechanism of action for isoquinoline-based ROCK inhibitors leading to
vasodilation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b13260740?utm_src=pdf-custom-synthesis#bc-rfq
https://www.bldpharm.com/products/65079-18-7.html
https://www.bldpharm.com/products/1877186-53-2.html
https://www.bldpharm.com/products/54415-46-2.html
https://www.bldpharm.com/products/194032-18-3.html
https://www.benchchem.com/product/b13260740/docs#technical-guide-5-ethylisoquinolin-8-amine-structural-analysis-synthesis-and-applications-1-2
https://www.benchchem.com/product/b13260740/docs#technical-guide-5-ethylisoquinolin-8-amine-structural-analysis-synthesis-and-applications-1-2
https://www.benchchem.com/product/b13260740/docs#technical-guide-5-ethylisoquinolin-8-amine-structural-analysis-synthesis-and-applications-1-2
https://www.benchchem.com/product/b13260740/docs#technical-guide-5-ethylisoquinolin-8-amine-structural-analysis-synthesis-and-applications-1-2
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13260740?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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